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carbaldehyde

Cat. No.: B1208662 Get Quote

An In-Depth Technical Guide to 2-Phenyl-1H-indole-3-carbaldehyde

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 2-Phenyl-1H-indole-3-carbaldehyde. It is intended for researchers, scientists,

and professionals in the field of drug development and organic chemistry. This document

includes a summary of its physicochemical properties, detailed experimental protocols for its

synthesis, an analysis of its spectral data, and a discussion of its applications as a versatile

precursor for various biologically active molecules. Visualizations of key synthetic and reactive

pathways are provided to facilitate a deeper understanding.

Introduction
2-Phenyl-1H-indole-3-carbaldehyde is a heterocyclic aromatic compound featuring an indole

scaffold with a phenyl group at the 2-position and a formyl group at the 3-position. The indole

ring is a prominent pharmacophore found in numerous natural products and synthetic

compounds with significant biological activities, including anti-inflammatory, antimicrobial, and

anticancer properties.[1][2] The presence of the phenyl and carbaldehyde functionalities makes

this molecule a valuable intermediate in organic synthesis, allowing for the construction of more

complex molecular architectures.[3] This guide will delve into the core chemical characteristics

of this compound.
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Physicochemical Properties
2-Phenyl-1H-indole-3-carbaldehyde is typically a cream to pale brown crystalline powder.[3]

[4] It is sensitive to air and should be stored in an inert atmosphere at room temperature.[5][6] A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-Phenyl-1H-indole-3-carbaldehyde

Property Value Reference

Molecular Formula C₁₅H₁₁NO [4][7]

Molecular Weight 221.25 g/mol [7]

Melting Point 249-253 °C [5]

Boiling Point (Predicted) 462.9 ± 33.0 °C [5][6]

Density (Predicted) 1.237 ± 0.06 g/cm³ [5][6]

pKa (Predicted) 15.30 ± 0.30 [5][6]

Appearance Cream to pale brown powder [4]

CAS Number 25365-71-3 [4][7]

Synthesis and Experimental Protocols
The synthesis of indole-3-carbaldehydes is often achieved through the Vilsmeier-Haack

reaction. This reaction involves the formylation of an electron-rich aromatic ring, such as indole,

using a formylating agent like dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

General Synthetic Workflow
The synthesis of 2-Phenyl-1H-indole-3-carbaldehyde typically starts from 2-phenylindole,

which is then subjected to formylation at the C3 position.
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Synthesis Workflow for 2-Phenyl-1H-indole-3-carbaldehyde
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Caption: General workflow for the synthesis of 2-Phenyl-1H-indole-3-carbaldehyde.

Detailed Experimental Protocol: Vilsmeier-Haack
Formylation of 2-Phenylindole
The following protocol is a representative procedure for the synthesis of 2-Phenyl-1H-indole-3-
carbaldehyde.

Preparation of the Vilsmeier Reagent: In a three-necked flask equipped with a stirrer and a

dropping funnel, cool dimethylformamide (DMF) in an ice-salt bath. Slowly add phosphorus

oxychloride (POCl₃) dropwise with continuous stirring. The formation of the pinkish Vilsmeier

reagent will be observed.

Formylation Reaction: Dissolve 2-phenylindole in DMF and add it to the Vilsmeier reagent.

The reaction mixture is stirred at a low temperature and then allowed to warm to room

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1208662?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208662?utm_src=pdf-body
https://www.benchchem.com/product/b1208662?utm_src=pdf-body
https://www.benchchem.com/product/b1208662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


temperature. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Workup and Isolation: Once the reaction is complete, the mixture is poured onto crushed ice.

The resulting solution is then neutralized with an aqueous solution of sodium hydroxide. The

precipitate of 2-Phenyl-1H-indole-3-carbaldehyde is collected by filtration, washed with

water, and dried.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent like ethanol to yield a pure crystalline solid.

Spectral Data
The structure of 2-Phenyl-1H-indole-3-carbaldehyde can be confirmed by various

spectroscopic techniques. A summary of the key spectral data is provided in Table 2.

Table 2: Spectral Data for 2-Phenyl-1H-indole-3-carbaldehyde

Technique Key Peaks / Signals Reference

¹H NMR

Spectral data available, though

specific shifts may vary with

solvent.

[8]

¹³C NMR Spectral data available. [7][8]

IR (KBr)

Characteristic peaks for N-H,

C=O (aldehyde), and aromatic

C-H stretching.

[7]

Mass Spec (GC-MS)
Molecular ion peak (M+) at m/z

= 221.
[7]

Chemical Reactivity and Applications
2-Phenyl-1H-indole-3-carbaldehyde is a versatile building block in organic synthesis due to

the reactivity of its aldehyde group. It serves as a precursor for the synthesis of a wide range of

derivatives with potential biological activities.[6]
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Some key reactions include:

Condensation Reactions: The aldehyde group can undergo condensation with various

amines and active methylene compounds to form Schiff bases and chalcones, respectively.

[9] These derivatives have shown antimicrobial and antioxidant properties.[6]

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 2-phenyl-1H-

indole-3-carboxylic acid.

Reduction: The aldehyde can be reduced to the corresponding alcohol, (2-phenyl-1H-indol-3-

yl)methanol.

Wittig Reaction: Reaction with phosphorus ylides can be used to introduce a carbon-carbon

double bond at the 3-position.

Reactivity of 2-Phenyl-1H-indole-3-carbaldehyde

2-Phenyl-1H-indole-3-carbaldehyde

Schiff Bases

Condensation with Amines

Chalcones

Claisen-Schmidt Condensation

Carboxylic Acids

Oxidation

Alcohols

Reduction

Alkenes

Wittig Reaction

Click to download full resolution via product page

Caption: Key chemical transformations of 2-Phenyl-1H-indole-3-carbaldehyde.

This compound is a reactant in the preparation of:

Tryptophan dioxygenase inhibitors as potential anticancer immunomodulators.[5]

Pyrimidinones with antimicrobial activity via the Biginelli reaction.[6]

[(phenyl)pyrazolyl]indole derivatives with anti-inflammatory and analgesic properties.[6]

Indole thiophene chalcones with antimicrobial and antioxidant activities.[6]
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Benzofuranone attached indole derivatives as PI3K inhibitors.[6]

Biological and Pharmacological Significance
The 2-phenylindole scaffold is of significant interest in medicinal chemistry.[1] Derivatives of 2-
Phenyl-1H-indole-3-carbaldehyde have been investigated for a variety of biological activities.

[3] The parent compound serves as a key intermediate for synthesizing molecules with

potential therapeutic applications in areas such as:

Anticancer Research: As a precursor for tryptophan dioxygenase and PI3K inhibitors.[3]

Anti-inflammatory Agents: For the development of novel anti-inflammatory drugs.[6]

Antimicrobial Agents: As a starting material for compounds with antibacterial and antifungal

properties.[1]

Example Signaling Pathway: PI3K/Akt
Derivatives of 2-Phenyl-1H-indole-3-carbaldehyde have been identified as inhibitors of the

PI3K (Phosphoinositide 3-kinase) pathway, which is a critical signaling pathway in cancer cell

growth and survival.
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Simplified PI3K/Akt Signaling Pathway
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Caption: Inhibition of the PI3K pathway by 2-phenylindole derivatives.

Conclusion
2-Phenyl-1H-indole-3-carbaldehyde is a chemically versatile and synthetically valuable

compound. Its straightforward synthesis and the reactivity of its functional groups make it an

important intermediate for the development of novel compounds with a wide range of biological
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activities. This guide has provided a technical overview of its properties, synthesis, and

applications, highlighting its significance for researchers in organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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